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Compound Name:

dimethoxybenzaldehyde
CAS No.: 446270-61-7
Cat. No.: B2781840

Get Quote

Executive Summary & Chemical Context

As a Senior Application Scientist, | frequently encounter complex aromatic scaffolds where
subtle functional group modifications drastically alter both chemical behavior and analytical
signatures. 4-(Difluoromethoxy)-3,5-dimethoxybenzaldehyde (CAS: 446270-61-7) is a prime
example. Structurally derived from syringaldehyde, this compound features a difluoromethoxy
(-OCHF=2) group at the para position 1.

This molecule is a critical building block in pharmaceutical development and the synthesis of
novel psychoactive phenethylamines (e.g., mescaline analogs). The —OCHF2 group acts as a
highly lipophilic bioisostere for methoxy or hydroxy groups, fundamentally enhancing metabolic
stability and blood-brain barrier permeability 2. Elucidating its structure requires a rigorous,
multi-modal spectroscopic approach to confirm the intact benzaldehyde core, the symmetric
meta-methoxy groups, and the successful difluoromethylation at the para oxygen.
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Multi-modal analytical workflow for structure elucidation.

Spectroscopic Data & Interpretative Logic
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for this molecule due to the presence of three distinct NMR-active

nuclei: 1H, 13C, and °F.

Causality in tH NMR Interpretation:

+ Aldehyde Proton (~9.90 ppm): Appears as a sharp singlet. Its extreme downfield shift is

caused by the strong diamagnetic anisotropy and electron-withdrawing nature of the

carbonyl double bond.

e Aromatic Protons (~7.13 ppm): Appear as a singlet integrating to 2H. The lack of splitting

proves the molecule is symmetric; positions 2 and 6 are chemically and magnetically

equivalent 1.
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» Difluoromethoxy Proton (~6.65 ppm): This is the ultimate diagnostic signature. It appears as
a distinct triplet. Why? The single proton is split by the two adjacent, magnetically equivalent
9F nuclei (Spin | = 1/2). The coupling constant (2J_{HF}) is massive—approximately 75.2 Hz

2. This large value is dictated by the high gyromagnetic ratio of fluorine and the short two-
bond distance.

» Methoxy Protons (~3.95 ppm): Appear as a singlet integrating to 6H, confirming the two
identical -OCHs groups.

Difluoromethoxy Group
(-OCHF2)

1H Nucleus (I = 1/2)

Heteronuclear
Coupling

1H Signal: Triplet (t)

2J(H,F) = 75.2 Hz 19F Nuclei (2x, | = 1/2)

19F Signal: Doublet (d)
2J(FH) =75.2 Hz
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Heteronuclear spin-spin coupling logic between 1H and 19F nuclei.

Mass Spectrometry (EI-MS)

Electron lonization (El) is prioritized over Electrospray lonization (ESI) for the structural
elucidation of this neutral, relatively non-polar aldehyde. El generates a robust molecular ion
radical [M]* and reproducible fragmentation pathways.

e Molecular lon: The [M]* peak at m/z 232 matches the exact mass of CioH10F20a4 3.

e Fragmentation Logic: The molecule undergoes classic alpha-cleavage to lose the formyl
radical (—29 Da), alongside specific cleavages of the labile O—CHF2 bond under hard

ionization.
Molecular lon[M]+
m/z 232
Loss of CHO Loss of CHF2 Loss of OCHF2
m/z 203 m/z 181 m/z 165

Click to download full resolution via product page
Primary mass spectrometry fragmentation pathways for the molecular ion.

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following methodologies are designed as self-validating
systems. If the internal checks fail, the data must be discarded and the sample re-prepared.
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Protocol A: High-Resolution NMR Acquisition

o Sample Preparation: Dissolve 15-20 mg of the analyte in 0.6 mL of deuterated chloroform
(CDCIs) containing 0.03% v/v Tetramethylsilane (TMS).

o Causality: CDCIs is chosen because it lacks exchangeable protons that could obscure or
exchange with the aldehyde signal. TMS provides an absolute internal standard for 0.00
ppm calibration.

e Instrument Setup: Utilize a 400 MHz (or higher) NMR spectrometer equipped with a
multinuclear probe.

o Acquisition Parameters (*H): Set the relaxation delay (d1) to a minimum of 2 seconds.

o Self-Validation Check: The integration of the methoxy peak (6H) must perfectly double the
aldehyde peak (1H). If the ratio is skewed (e.g., 6:0.8), the relaxation delay was insufficient
for the aldehyde proton to return to thermal equilibrium, or the sample is degrading.

e Acquisition Parameters (*°F): Acquire with a spectral width covering 0 to -200 ppm. Ensure
the spectrum is acquired without *H decoupling to observe the critical 75.2 Hz doublet.

Protocol B: EI-MS Workflow

o Sample Introduction: Introduce the solid sample via a Direct Insertion Probe (DIP) to bypass
LC columns and avoid solvent-induced adduct formation.

¢ lonization: Set the electron energy strictly to 70 eV.

o Causality: 70 eV is the universal standard for El. This specific energy level ensures the
fragmentation pattern is highly reproducible and can be cross-referenced against
established NIST libraries.

Quantitative Data Summaries
Table 1: Quantitative NMR Data Summary (CDClIs, 400
MH2z)
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Coupling

Chemical o . Structural
Nucleus . Multiplicity Integration Constant .
Shift (ppm) Assignment
(Hz)
_ —CHO
H 9.90 Singlet (s) 1H
(Aldehyde)
. Ar—H (C2,
H 7.13 Singlet (s) 2H
C6)
. 2J_{HF}=
1H 6.65 Triplet (t) 1H —OCHF
75.2
_ —OCHs (C3,
H 3.95 Singlet (s) 6H
C5)
2J_{FH} =
19F -82.5 Doublet (d) 2F —OCHF2
75.2
Table 2: Key Mass Spectrometry (El, 70 eV)
Fragmentation Data
Relative Structural
miz Fragment Lost Mass Lost (Da) L
Abundance Implication
_ None (Molecular Confirms intact
232 High
lon) C10H10F204
Validates
203 Medium CHO- 29 benzaldehyde
core
] Cleavage of O—
181 Medium CHF2e 51
CHF2 bond
Loss of entire
165 Low OCHF2e 67 ]
para-substituent
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» Justia Patents. "Mescaline derivatives with modified action".
e Sigma-Aldrich. "4-(difluoromethoxy)-3,5-dimethoxybenzaldehyde Product Page (CAS
446270-61-7)". MilliporeSigma.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Structure Elucidation of 4-(Difluoromethoxy)-3,5-
dimethoxybenzaldehyde: A Comprehensive Analytical Guide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b2781840/docs#structure-
elucidation-of-4-difluoromethoxy-3-5-dimethoxybenzaldehyde-a-comprehensive-analytical-
guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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